Cas no 2137606-88-1 (1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid)
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
- EN300-1083836
- 2137606-88-1
-
- Inchi: 1S/C13H21NO4/c1-2-18-12(17)13(11(15)16)5-7-14(8-6-13)9-10-3-4-10/h10H,2-9H2,1H3,(H,15,16)
- InChI Key: GIRNLVJKIPKIPZ-UHFFFAOYSA-N
- SMILES: O(CC)C(C1(C(=O)O)CCN(CC1)CC1CC1)=O
Computed Properties
- Exact Mass: 255.14705815g/mol
- Monoisotopic Mass: 255.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 330
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 66.8Ų
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1083836-0.05g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 95% | 0.05g |
$1068.0 | 2023-10-27 | |
| Enamine | EN300-1083836-0.1g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 95% | 0.1g |
$1119.0 | 2023-10-27 | |
| Enamine | EN300-1083836-0.25g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 95% | 0.25g |
$1170.0 | 2023-10-27 | |
| Enamine | EN300-1083836-0.5g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 95% | 0.5g |
$1221.0 | 2023-10-27 | |
| Enamine | EN300-1083836-1.0g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 1g |
$1272.0 | 2023-06-10 | ||
| Enamine | EN300-1083836-2.5g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 95% | 2.5g |
$2492.0 | 2023-10-27 | |
| Enamine | EN300-1083836-5.0g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 5g |
$3687.0 | 2023-06-10 | ||
| Enamine | EN300-1083836-10.0g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 10g |
$5467.0 | 2023-06-10 | ||
| Enamine | EN300-1083836-1g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 95% | 1g |
$1272.0 | 2023-10-27 | |
| Enamine | EN300-1083836-5g |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid |
2137606-88-1 | 95% | 5g |
$3687.0 | 2023-10-27 |
1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
Professional Introduction to Compound with CAS No. 2137606-88-1 and Product Name: 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid
The compound with the CAS number 2137606-88-1 and the product name 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The presence of both a cyclopropylmethyl group and an ethoxycarbonyl moiety in its molecular framework suggests a versatile reactivity that could be exploited for the synthesis of novel bioactive molecules.
In recent years, the pharmaceutical industry has witnessed a surge in the exploration of piperidine derivatives due to their favorable pharmacokinetic properties and broad spectrum of biological activities. Piperidine scaffolds are commonly found in small-molecule drugs, owing to their ability to modulate various biological targets effectively. The specific substitution pattern in 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid enhances its potential as a building block for the development of innovative therapeutic agents.
The cyclopropylmethyl group introduces a rigid, three-membered ring structure that can influence the conformational flexibility and binding affinity of the compound. This feature is particularly valuable in drug design, as it can help optimize interactions with biological targets such as enzymes and receptors. Additionally, the ethoxycarbonyl group serves as a protective moiety that can be selectively modified or removed during synthetic transformations, providing chemists with greater control over the molecular architecture of derived compounds.
Recent studies have highlighted the importance of piperidine derivatives in the treatment of various diseases, including neurological disorders, infectious diseases, and cancer. The structural motif present in 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid aligns well with these trends, making it a promising candidate for further investigation. Researchers have been exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.
One particularly intriguing application of this compound is in the development of kinase inhibitors, which are critical for treating cancers and inflammatory diseases. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with disease progression. The unique structural features of 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid make it an attractive scaffold for designing kinase inhibitors with improved selectivity and efficacy.
Moreover, the compound's potential as a precursor for peptidomimetics has also been explored. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved stability and pharmacokinetic profiles. The presence of both functional groups in 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid allows for diverse modifications, enabling the synthesis of peptidomimetics targeting a wide range of biological processes.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. These methods not only enhance the efficiency of the synthesis but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.
In conclusion, 1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid represents a significant advancement in pharmaceutical chemistry with its unique structural features and versatile reactivity. Its potential applications in drug development, particularly as an intermediate for kinase inhibitors and peptidomimetics, make it a valuable asset for researchers working on innovative therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.
2137606-88-1 (1-(cyclopropylmethyl)-4-(ethoxycarbonyl)piperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)